(2S,3aS,6aS)-1-(Octahydro-cyclopenta[b]pyrrol-2-yl)-methanol hydrochloride

• IUPAC Name: [(2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrol-2-yl]methanol;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c10-5-7-4-6-2-1-3-8(6)9-7;/h6-10H,1-5H2;1H/t6-,7-,8-;/m0./s1
• InChI Key: MIBZESIRGSZTEU-WQYNNSOESA-N
• Canonical SMILES: C1CC2CC(NC2C1)CO.Cl
• Isomeric SMILES: C1C[C@H]2C[C@H](N[C@H]2C1)CO.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• CAS RN: 162679-02-9

Description

(2S,3aS,6aS)-1-(Octahydro-cyclopenta[b]pyrrol-2-yl)-methanol hydrochloride, also known as JNJ-40411813, is a novel compound that has recently gained attention in scientific research. This compound is a potent and selective positive allosteric modulator of the metabotropic glutamate receptor subtype 2 (mGluR2), which is a G protein-coupled receptor that plays a key role in regulating glutamatergic neurotransmission.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways : Research has demonstrated various synthetic routes to create complex heterocyclic compounds. For example, Seo Won-Jun et al. (1994) synthesized 6a-Hydroxy- and 6a-methoxy-derivatives of octahydro-2,3-dioxo-cyclopenta[b]-pyrrole-3a-carboxylate, showcasing a method that could potentially be applicable to the synthesis of related compounds, including "(2S,3aS,6aS)-1-(Octahydro-cyclopenta[b]pyrrol-2-yl)-methanol hydrochloride" (Seo Won-Jun et al., 1994).

• Molecular Capsules : A study by Shivanyuk et al. (2003) on pyrrogallolarenes forming dimeric molecular capsules highlights the potential for designing molecular containers or carriers, which could be a relevant application area for structurally similar compounds (Shivanyuk et al., 2003).

• Catalytic Methods : The research by Coşkun and Erden (2011) on the pyrrolidine-catalyzed condensation of carbonyl compounds offers insights into catalytic processes that might be relevant for the functionalization or modification of "(2S,3aS,6aS)-1-(Octahydro-cyclopenta[b]pyrrol-2-yl)-methanol hydrochloride" (Coşkun & Erden, 2011).

• Ligand Synthesis and Application : The work by Cabort et al. (2002) on the synthesis and structure of ruthenium trinitrogen complexes with ligands derived from pyrrolidine illustrates the utility of such compounds in coordination chemistry and potential catalytic applications (Cabort et al., 2002).